methyl 3-butylthiophene-2-carboxylate
Overview
Description
Methyl 3-butylthiophene-2-carboxylate (MBC) is an organic compound belonging to the thiophene family of aromatic compounds. It is a colorless, crystalline solid with a molecular formula of C8H10O2S and a molecular weight of 182.23 g/mol. MBC is widely used in the synthesis of organic compounds and as a starting material in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
Methyl 3-butylthiophene-2-carboxylate is an aromatic compound that can act as a Lewis acid or a Lewis base. It can act as a Lewis acid by donating electrons to an electron-deficient species, such as an alkene or an aldehyde. Alternatively, methyl 3-butylthiophene-2-carboxylate can act as a Lewis base by accepting electrons from an electron-rich species, such as a carbonyl group or a carboxylic acid.
Biochemical and Physiological Effects
methyl 3-butylthiophene-2-carboxylate has been studied for its potential biochemical and physiological effects. In animal studies, methyl 3-butylthiophene-2-carboxylate has been found to have antioxidant and anti-inflammatory effects. In addition, methyl 3-butylthiophene-2-carboxylate has been found to inhibit the growth of certain cancer cell lines in vitro. However, more research is needed to determine the biochemical and physiological effects of methyl 3-butylthiophene-2-carboxylate in humans.
Advantages and Limitations for Lab Experiments
Methyl 3-butylthiophene-2-carboxylate is a useful starting material for organic synthesis, as it is relatively easy to synthesize and is readily available. However, methyl 3-butylthiophene-2-carboxylate is a relatively reactive compound and should be handled with care in the laboratory. In addition, methyl 3-butylthiophene-2-carboxylate is sensitive to light and air and should be stored in an airtight container in a cool, dark place.
Future Directions
The potential applications of methyl 3-butylthiophene-2-carboxylate are numerous, and there are many avenues for further research. For example, further research could be conducted to investigate the biochemical and physiological effects of methyl 3-butylthiophene-2-carboxylate in humans. In addition, further research could be conducted to explore the use of methyl 3-butylthiophene-2-carboxylate as a catalyst for the synthesis of organic compounds, as well as its potential use in the production of biofuels. Finally, further research could be conducted to investigate the use of methyl 3-butylthiophene-2-carboxylate in the synthesis of pharmaceuticals and agrochemicals.
Synthesis Methods
Methyl 3-butylthiophene-2-carboxylate can be synthesized through a variety of methods, including the Wittig reaction, the Heck reaction, the Stille reaction, and the Suzuki reaction. The most common method for synthesizing methyl 3-butylthiophene-2-carboxylate is the Wittig reaction, which involves the reaction of a phosphonium ylide with an aldehyde or ketone to yield an alkene. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon and requires the use of a strong base such as sodium hydride or potassium tert-butoxide.
Scientific Research Applications
Methyl 3-butylthiophene-2-carboxylate has been widely studied for its various applications in scientific research. It has been used as a substrate for the synthesis of various organic compounds, as a catalyst for the Heck reaction, and as a starting material for the synthesis of pharmaceuticals and agrochemicals. In addition, methyl 3-butylthiophene-2-carboxylate has been studied for its potential use in the production of biofuels.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-butylthiophene-2-carboxylate involves the reaction of 3-butylthiophene-2-carboxylic acid with methanol in the presence of a catalyst.", "Starting Materials": [ "3-butylthiophene-2-carboxylic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 3-butylthiophene-2-carboxylic acid and methanol to a reaction flask", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with cold methanol", "Dry the product under vacuum to obtain methyl 3-butylthiophene-2-carboxylate" ] } | |
CAS RN |
2768326-63-0 |
Product Name |
methyl 3-butylthiophene-2-carboxylate |
Molecular Formula |
C10H14O2S |
Molecular Weight |
198.3 |
Purity |
95 |
Origin of Product |
United States |
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